2-(5-Formylthiophen-2-yl)-3-hydroxypyridine, 95%

• IUPAC Name: 5-(3-hydroxypyridin-2-yl)thiophene-2-carbaldehyde
• InChI: InChI=1S/C10H7NO2S/c12-6-7-3-4-9(14-7)10-8(13)2-1-5-11-10/h1-6,13H
• InChI Key: LKXHRZHPNKZLEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C2=CC=C(S2)C=O)O
• Molecular Formula: C10H7NO2S
• DSSTOX Substance ID: DTXSID00682683
• Molecular Weight: 205.23 g/mol
• CAS RN: 1261941-29-0

Description

2-(5-Formylthiophen-2-yl)-3-hydroxypyridine, 95% (2-FTHP) is a synthetic molecule that has been investigated for potential applications in scientific research. It is a small molecule containing two aromatic rings and a hydroxyl group, and has a molecular weight of 233.25 g/mol. 2-FTHP has been studied for its ability to act as a radical scavenger, and has a wide range of potential applications in the fields of biochemistry, physiology, and drug discovery.

Mechanism of Action

2-(5-Formylthiophen-2-yl)-3-hydroxypyridine, 95% acts as a radical scavenger by reducing the levels of ROS in the cell. It does this by donating an electron to the radical, which neutralizes the radical and prevents it from reacting with other molecules. This reduces the level of oxidative stress in the cell and prevents damage to cell components.
Biochemical and Physiological Effects
2-(5-Formylthiophen-2-yl)-3-hydroxypyridine, 95% has been found to possess antioxidant activity, and may be useful for the development of drugs to treat oxidative stress-related diseases. Additionally, 2-(5-Formylthiophen-2-yl)-3-hydroxypyridine, 95% has been found to modulate the expression of certain genes, which may be useful for studying gene regulation and cell signaling pathways.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-(5-Formylthiophen-2-yl)-3-hydroxypyridine, 95% for laboratory experiments is its ability to act as a radical scavenger. This makes it a useful tool for studying oxidative stress and its effects on cell biology. Additionally, 2-(5-Formylthiophen-2-yl)-3-hydroxypyridine, 95% is relatively easy to synthesize and is relatively stable, making it suitable for use in long-term experiments. However, 2-(5-Formylthiophen-2-yl)-3-hydroxypyridine, 95% is not very soluble in water, and thus may be difficult to use in aqueous solutions.

Future Directions

For research on 2-(5-Formylthiophen-2-yl)-3-hydroxypyridine, 95% include further studies on its antioxidant activity and its ability to modulate gene expression. Additionally, further research could be conducted to investigate the potential applications of 2-(5-Formylthiophen-2-yl)-3-hydroxypyridine, 95% in drug discovery, such as its ability to act as a radical scavenger and its ability to modulate gene expression. Finally, further research could be conducted to investigate the potential applications of 2-(5-Formylthiophen-2-yl)-3-hydroxypyridine, 95% in the treatment of oxidative stress-related diseases.

Synthesis Methods

2-(5-Formylthiophen-2-yl)-3-hydroxypyridine, 95% can be synthesized through a three-step reaction. In the first step, 5-formylthiophene is reacted with a base in an organic solvent to form a thiophene-2-carboxylic acid. In the second step, the thiophene-2-carboxylic acid is reacted with a Grignard reagent to form the 2-(5-Formylthiophen-2-yl)-3-hydroxypyridine, 95%. Finally, the 2-(5-Formylthiophen-2-yl)-3-hydroxypyridine, 95% is purified by recrystallization.

Scientific Research Applications

2-(5-Formylthiophen-2-yl)-3-hydroxypyridine, 95% has been studied for its potential applications in scientific research. It has been found to act as a radical scavenger, and has been shown to inhibit the formation of reactive oxygen species (ROS). This makes 2-(5-Formylthiophen-2-yl)-3-hydroxypyridine, 95% a potential tool for studying oxidative stress and its effects on cell biology. Additionally, 2-(5-Formylthiophen-2-yl)-3-hydroxypyridine, 95% has been found to possess antioxidant activity, and may be useful for the development of drugs to treat oxidative stress-related diseases.